Cas no 885179-72-6 ((E)-2-cyano-N-(4-methoxybenzyl)-3-(4-phenylpiperazin-1-yl)acrylamide)

(E)-2-cyano-N-(4-methoxybenzyl)-3-(4-phenylpiperazin-1-yl)acrylamide is a synthetic acrylamide derivative featuring a cyano group, a 4-methoxybenzyl substituent, and a 4-phenylpiperazine moiety. This compound exhibits potential as an intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting neurological or receptor-based pathways. Its structural components—the electron-rich methoxybenzyl group and the phenylpiperazine unit—suggest possible interactions with serotonin or dopamine receptors, making it relevant for pharmacological research. The acrylamide backbone provides reactivity for further functionalization, while the cyano group enhances electrophilicity, facilitating nucleophilic additions. The compound’s well-defined structure and synthetic versatility make it suitable for structure-activity relationship (SAR) studies in drug discovery.
(E)-2-cyano-N-(4-methoxybenzyl)-3-(4-phenylpiperazin-1-yl)acrylamide structure
885179-72-6 structure
Product Name:(E)-2-cyano-N-(4-methoxybenzyl)-3-(4-phenylpiperazin-1-yl)acrylamide
CAS No:885179-72-6
MF:C22H24N4O2
MW:376.4516
CID:5459887
PubChem ID:47086129
Update Time:2025-05-27

(E)-2-cyano-N-(4-methoxybenzyl)-3-(4-phenylpiperazin-1-yl)acrylamide Chemical and Physical Properties

Names and Identifiers

    • (E)-2-cyano-N-[(4-methoxyphenyl)methyl]-3-(4-phenylpiperazin-1-yl)prop-2-enamide
    • (E)-2-cyano-N-(4-methoxybenzyl)-3-(4-phenylpiperazin-1-yl)acrylamide
    • (2E)-2-CYANO-N-[(4-METHOXYPHENYL)METHYL]-3-(4-PHENYLPIPERAZIN-1-YL)PROP-2-ENAMIDE
    • STK829044
    • VU0605193-1
    • (2E)-2-cyano-N-(4-methoxybenzyl)-3-(4-phenylpiperazin-1-yl)prop-2-enamide
    • Inchi： 1S/C22H24N4O2/c1-28-21-9-7-18(8-10-21)16-24-22(27)19(15-23)17-25-11-13-26(14-12-25)20-5-3-2-4-6-20/h2-10,17H,11-14,16H2,1H3,(H,24,27)/b19-17+
    • InChI Key： KIUTYPYNQRITOI-HTXNQAPBSA-N
    • SMILES： O=C(/C(/C#N)=C(\[H])/N1C([H])([H])C([H])([H])N(C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C1([H])[H])N([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 575
  • XLogP3: 2.9
  • Topological Polar Surface Area: 68.6

(E)-2-cyano-N-(4-methoxybenzyl)-3-(4-phenylpiperazin-1-yl)acrylamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26588502-0.05g
2-cyano-N-[(4-methoxyphenyl)methyl]-3-(4-phenylpiperazin-1-yl)prop-2-enamide
 885179-72-6 95.0%
0.05g
 $246.0 2025-03-20

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